Cas no 349552-70-1 (Methyl 1-chloroisoquinoline-3-carboxylate)

• Product Name: Methyl 1-chloroisoquinoline-3-carboxylate
• CAS No: 349552-70-1
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD09863391
• CID: 1027026
• PubChem ID: 15531562
• Update Time: 2025-04-20

Methyl 1-chloroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-chloroisoquinoline-3-carboxylate
• 1-chloroisoquinoline-3-carboxylic acid methyl ester
• 1-chloro-isoquinoline-3-carboxylic acid methyl ester
• 3-carbomethoxy-1-chloroisoquinoline
• AC1Q43RK
• AG-B-26368
• AGN-PC-00PKIX
• ANW-71807
• CTK6I9645
• methyl 4-chloroisoquinoline-2-carboxylate
• KJBHVFGDDKSFGN-UHFFFAOYSA-N
• Z315923796
• DTXSID50573734
• MFCD09863391
• AS-77919
• DA-33336
• CS-0089041
• 349552-70-1
• EN300-30668
• Methyl1-chloroisoquinoline-3-carboxylate
• D74795
• SCHEMBL3281702
• AKOS009162504
• 3-Isoquinolinecarboxylic acid, 1-chloro-, methyl ester
• SY033667

• MDL： MFCD09863391
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)9-6-7-4-2-3-5-8(7)10(12)13-9/h2-6H,1H3
• InChI Key： KJBHVFGDDKSFGN-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives